Disperse Red 82
Overview
Description
Disperse Red 82, also known as Disperse Red H2BL, is a type of disperse dye . It is a red grain in appearance . It is mainly used for dyeing polyester, vinegar fiber, three vinegar, polyester/cotton fiber blended fabric . It is also suitable for polyester superfine fiber dyeing and printing .
Synthesis Analysis
The synthesis of Disperse Red 82 involves the diazotization of 2-Cyano-4-nitroaniline and coupling with N,N-Di (2-acetoxyethyl)benzeneamine .
Molecular Structure Analysis
The molecular formula of Disperse Red 82 is C21H21N5O6 . It has a molecular weight of 439.42 .
Chemical Reactions Analysis
The chemical reactions involved in the production of Disperse Red 82 include O-acetylation, diazotisation, and azo coupling .
Physical And Chemical Properties Analysis
Disperse Red 82 is a dark brown powder that is insoluble in water . It has excellent dyeing fastness and dispersiveness . It also has excellent compatibility and reproducibility .
Scientific Research Applications
Dyeing Property and Washfastness : Disperse Red 82 was studied for its dyeing properties and washfastness on polyester fabrics. The washfastness is closely related to the degree of thermomigration during heat setting. A modified version of Disperse Red 82, with substituted benzoxy groups, showed excellent washfastness due to increased dye-fiber interaction and reduced mobility (Sung Dong Kim et al., 2004).
Toxicity and Genotoxicity : Disperse Red 1, a similar dye, has shown toxic and genotoxic effects on mouse germ cells, suggesting harmful activity on reproductive health. This raises concerns about the safety of such dyes and their potential implications (F. H. Fernandes et al., 2015).
Fluorescence Emission : The fluorescence emission of Disperse Red 1 in solution at room temperature was studied, providing insights into its photophysics and potential applications in various optical devices (C. Toro et al., 2008).
Light Fastness on Polylactide Fabrics : The photofading behaviors of azo disperse dyes, including Disperse Red 82, on polylactide fabrics were investigated. Certain chemical structures, like cyanoethyl or acetoxyethyl groups, showed high light fastness. This research helps understand the stability and durability of the dye on fabrics (K. Mogi et al., 2001).
Photophysics of Mixed Dye Systems : Understanding the photophysics of mixed systems of dyes, including Disperse Red 82, is crucial for their application in outdoor environments. The study revealed how mixtures dissipate excited-state energy faster, improving photostability (Bo Hyung Kim et al., 2021).
Hyper-Rayleigh Scattering : Disperse Red 1's spectral content and dispersion in hyper-Rayleigh scattering were examined, indicating potential applications in optical technologies (S. F. Hubbard et al., 1996).
In Vivo Genotoxicity : The mutagenic and toxicogenomic effects of commercial C.I. Disperse Red 1 were investigated in mice, showing chromosome aberrations and primary DNA damage. This study emphasizes the need for careful handling and disposal of such dyes due to their potential health risks (F. H. Fernandes et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2-[N-(2-acetyloxyethyl)-4-[(2-cyano-4-nitrophenyl)diazenyl]anilino]ethyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O6/c1-15(27)31-11-9-25(10-12-32-16(2)28)19-5-3-18(4-6-19)23-24-21-8-7-20(26(29)30)13-17(21)14-22/h3-8,13H,9-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMDKKJYMUDEJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCCN(CCOC(=O)C)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6044642 | |
Record name | Disperse Red 82 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6044642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
439.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Disperse Red 82 | |
CAS RN |
30124-94-8, 12223-42-6, 57608-82-9 | |
Record name | Disperse Red 82 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30124-94-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Disperse Red 82 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030124948 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzonitrile, 2-[2-[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Disperse Red 82 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6044642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzonitrile, 2-[2-[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-nitro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.128.994 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzonitrile, 2-((4-(bis(2-(acetyloxy)ethyl)amino)phenyl)azo)-5-nitro- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DISPERSE RED 82 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/043XMP654U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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